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Compound of Interest

Compound Name: Verbenacine

Cat. No.: B158102 Get Quote

Introduction
Verbenacine, a diterpenoid compound, has garnered interest within the scientific community

for its potential therapeutic applications. Isolated from medicinal plants such as Salvia

verbenaca and Wedelia trifida, this molecule exhibits a range of biological activities, including

anti-inflammatory and anticancer properties.[1] This in-depth technical guide serves as a

comprehensive resource for researchers, scientists, and drug development professionals,

providing a detailed overview of the chemical properties of Verbenacine. The guide will delve

into its structure, physicochemical characteristics, stability, and reactivity, and will also provide

adaptable experimental protocols for its analysis and evaluation.

Chemical Structure and Physicochemical Properties
Verbenacine is chemically identified as 3α-hydroxy-19-carboxykaur-15-ene.[2][3] Its tetracyclic

diterpenoid structure, belonging to the ent-kaurane class, is the foundation of its chemical

behavior and biological activity.[4][5]

Structural Elucidation
The structure of Verbenacine has been elucidated using various spectroscopic techniques,

including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2][6] The

presence of a hydroxyl group at the 3α position, a carboxylic acid at the 19th position, and a

double bond between carbons 15 and 16 are key structural features.
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Physicochemical Data
A summary of the key physicochemical properties of Verbenacine is presented in the table

below. This data is crucial for its handling, formulation, and the design of experimental

protocols.

Property Value Source

Molecular Formula C₂₀H₃₀O₃ [6]

Molecular Weight 318.45 g/mol N/A

Melting Point 229-230℃ N/A

Appearance Colorless solid [6]

Solubility Soluble in DMSO N/A

Note: Quantitative solubility data in a range of common laboratory solvents is not readily

available in the current literature. Researchers are advised to perform solubility tests to

determine optimal solvent systems for their specific applications. A general protocol for

solubility determination is provided in Section 4.1.

Synthesis and Isolation
Currently, there are no published reports on the total chemical synthesis of Verbenacine.

Therefore, the primary method for obtaining this compound is through isolation from its natural

plant sources.

Isolation from Salvia verbenaca
Verbenacine can be isolated from the aerial parts of Salvia verbenaca. A general workflow for

the isolation and purification of diterpenoids from plant material is outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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